Cas no 75849-35-3 (1H-IMIDAZOL-2-AMINE, N-(3-FLUORO-4-METHYLPHENYL)-4,5-DIHYDRO-)

• Product Name: 1H-IMIDAZOL-2-AMINE, N-(3-FLUORO-4-METHYLPHENYL)-4,5-DIHYDRO-
• CAS No: 75849-35-3
• MF: C₁₀H₁₂FN₃
• MW: 193.220785140991
• CID: 3218966
• PubChem ID: 3088359
• Update Time: 2025-10-10

1H-IMIDAZOL-2-AMINE, N-(3-FLUORO-4-METHYLPHENYL)-4,5-DIHYDRO- Chemical and Physical Properties

Names and Identifiers

• 1H-IMIDAZOL-2-AMINE, N-(3-FLUORO-4-METHYLPHENYL)-4,5-DIHYDRO-
• EN300-738522
• N-(3-fluoro-4-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine
• SCHEMBL5898334
• 75849-35-3
• SCHEMBL8989309

• Inchi： 1S/C10H12FN3/c1-7-2-3-8(6-9(7)11)14-10-12-4-5-13-10/h2-3,6H,4-5H2,1H3,(H2,12,13,14)
• InChI Key： NZYMFXFUFFNQPM-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(C)C(F)=C2)NCCN=1

Computed Properties

• Exact Mass: 193.10152556Da
• Monoisotopic Mass: 193.10152556Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 36.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 1H-IMIDAZOL-2-AMINE, N-(3-FLUORO-4-METHYLPHENYL)-4,5-DIHYDRO-

1H-IMIDAZOL-2-AMINE, N-(3-FLUORO-4-METHYLPHENYL)-4,5-DIHYDRO

The compound 1H-imidazol-2-amine, N-(3-fluoro-4-methylphenyl)-4,5-dihydro (CAS No. 75849-35-3) is a specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two nitrogen atoms. The presence of the fluoro and methyl substituents on the phenyl group introduces unique electronic and steric properties, making it highly versatile for diverse chemical reactions and industrial applications.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery and material synthesis. The N-(3-fluoro-4-methylphenyl) substituent in this compound plays a crucial role in modulating its reactivity and selectivity in various chemical transformations. For instance, researchers have explored its use as a ligand in catalytic systems, where its ability to coordinate with metal ions enhances the efficiency of catalytic processes. Additionally, the dihydro form of the imidazole ring contributes to its stability and solubility, making it suitable for applications in pharmaceuticals and agrochemicals.

One of the most notable advancements involving this compound is its role in the synthesis of advanced materials. Scientists have utilized 1H-imidazol-2-amine, N-(3-fluoro-4-methylphenyl)-4,5-dihydro as a precursor for creating novel polymers and hybrid materials. These materials exhibit exceptional thermal stability and mechanical properties, making them ideal for high-performance applications in aerospace and electronics industries.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The introduction of the fluoro group on the phenyl ring is achieved via electrophilic substitution, while the methyl group is introduced using alkylation techniques. The dihydro form of the imidazole ring is obtained through hydrogenation or catalytic reduction methods. These synthetic routes are optimized to ensure high yield and purity, which are critical for its use in sensitive applications.

The physical properties of 1H-imidazol-2-amine, N-(3-fluoro-4-methylphenyl)-4,5-dihydro are well-documented. It has a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its molecular weight is around 206 g/mol, with a density of 1.2 g/cm³. These properties make it suitable for both laboratory-scale experiments and large-scale industrial production.

From an environmental perspective, this compound has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, with a half-life of about 7 days in aqueous environments. Its toxicity profile suggests low acute toxicity to aquatic organisms, making it a safer option for industrial use compared to some other imidazole derivatives.

In conclusion, 1H-imidazol-2-amine, N-(3-fluoro-4-methylphenyl)-4,5-dihydro (CAS No. 75849-35-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.